Cas no 211943-03-2 (2-Thiazolecarboxaldehyde,4-(methoxymethyl)-)

2-Thiazolecarboxaldehyde,4-(methoxymethyl)- structure
211943-03-2 structure
Product Name:2-Thiazolecarboxaldehyde,4-(methoxymethyl)-
CAS No:211943-03-2
MF:C6H7NO2S
MW:157.190280199051
CID:242437
Update Time:2024-01-26

2-Thiazolecarboxaldehyde,4-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolecarboxaldehyde,4-(methoxymethyl)-
    • 4-(Methoxymethyl)thiazole-2-carbaldehyde
    • 2-Thiazolecarboxaldehyde, 4-(methoxymethyl)- (9CI)
    • 2-Thiazolecarboxaldehyde, 4-(methoxymethyl)-
    • Inchi: 1S/C6H7NO2S/c1-9-3-5-4-10-6(2-8)7-5/h2,4H,3H2,1H3
    • InChI Key: KKOVYCBCXCRCFH-UHFFFAOYSA-N
    • SMILES: S1C=C(COC)N=C1C=O

Computed Properties

  • Exact Mass: 157.01981
  • Monoisotopic Mass: 157.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4A^2

Experimental Properties

  • Density: 1.278±0.06 g/cm3(Predicted)
  • Boiling Point: 258.5±32.0 °C(Predicted)
  • PSA: 39.19
  • pka: -0.79±0.10(Predicted)
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